Cas no 10444-16-3 (Ethyl 4-cyano-2-methylbutanoate)

• Product Name: Ethyl 4-cyano-2-methylbutanoate
• CAS No: 10444-16-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2861632
• PubChem ID: 13096128
• Update Time: 2025-10-31

Ethyl 4-cyano-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyano-2-methylbutanoate
• Z1849040796
• Ethyl 4-cyano-2-methylbutanoate

• Inchi： 1S/C8H13NO2/c1-3-11-8(10)7(2)5-4-6-9/h7H,3-5H2,1-2H3
• InChI Key： AHCAWPWXVWWKOH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• XLogP3: 1
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 4-cyano-2-methylbutanoate

Ethyl 4-cyano-2-methylbutanoate (CAS No. 10444-16-3): A Comprehensive Overview

Ethyl 4-cyano-2-methylbutanoate (CAS No. 10444-16-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and a cyano group, which contribute to its reactivity and utility in a wide range of chemical reactions.

The chemical structure of ethyl 4-cyano-2-methylbutanoate consists of a four-carbon chain with a cyano group at the fourth position and a methyl group at the second position. The ester group is attached to the carboxylic acid at the terminal end of the chain. This specific arrangement of functional groups imparts distinct physical and chemical properties to the compound, making it an attractive candidate for various synthetic transformations.

In terms of physical properties, ethyl 4-cyano-2-methylbutanoate is a colorless liquid with a characteristic odor. It has a molecular weight of approximately 157.19 g/mol and a boiling point around 180°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These properties make it suitable for use in solution-based reactions and processes.

The synthesis of ethyl 4-cyano-2-methylbutanoate can be achieved through several routes, but one of the most common methods involves the reaction of 4-cyano-2-methylbutyric acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is straightforward and can be carried out under mild conditions, making it an accessible method for both laboratory-scale and industrial-scale production.

Recent research has highlighted the potential of ethyl 4-cyano-2-methylbutanoate in various applications. In the field of pharmaceuticals, this compound has been explored as an intermediate in the synthesis of drugs with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and analgesic properties, making them promising candidates for the development of new medications.

In materials science, ethyl 4-cyano-2-methylbutanoate has been investigated for its use in the synthesis of advanced polymers and coatings. The presence of the cyano group provides opportunities for further functionalization, enabling the creation of materials with tailored properties such as enhanced mechanical strength, thermal stability, and chemical resistance. These materials have potential applications in industries ranging from automotive to electronics.

The chemical reactivity of ethyl 4-cyano-2-methylbutanoate also makes it a valuable reagent in organic synthesis. The cyano group can be converted into other functional groups through various reactions, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations allow for the synthesis of complex molecules with diverse functionalities, which are essential in fields such as medicinal chemistry and materials science.

In addition to its synthetic utility, ethyl 4-cyano-2-methylbutanoate has been studied for its environmental impact. Research has shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in industrial processes. Efforts are ongoing to develop more sustainable methods for its production and disposal to minimize environmental footprint.

The safety profile of ethyl 4-cyano-2-methylbutanoate is another critical aspect that has been extensively studied. While it is generally considered safe for use under controlled conditions, proper handling and storage practices are essential to ensure worker safety and prevent accidental exposure. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to mitigate potential risks.

In conclusion, Ethyl 4-cyano-2-methylbutanoate (CAS No. 10444-16-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.